Cas no 90243-81-5 (Bicyclo[5.1.0]octan-3-one)

• Product Name: Bicyclo[5.1.0]octan-3-one
• CAS No: 90243-81-5
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 791330
• PubChem ID: 15141110
• Update Time: 2025-04-19

Bicyclo[5.1.0]octan-3-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]octan-3-one
• bicyclo[5.1.0]octan-5-one
• 90243-81-5
• DTXSID60568939

• Inchi： 1S/C8H12O/c9-8-3-1-2-6-4-7(6)5-8/h6-7H,1-5H2
• InChI Key： ZMMYLZGIQHEJNH-UHFFFAOYSA-N
• SMILES： O=C1CCCC2CC2C1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones